Cas no 89540-19-2 (Benzoic acid, 3-(fluoromethyl)-)
89540-19-2 structure
Product Name:Benzoic acid, 3-(fluoromethyl)-
CAS No:89540-19-2
MF:C8H7FO2
MW:154.138386011124
CID:597297
PubChem ID:20221521
Update Time:2025-09-24
Benzoic acid, 3-(fluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(fluoromethyl)-
- 3-(fluoromethyl)benzoic acid
- EN300-701501
- 89540-19-2
- DTXSID00603757
- MZBVPNDZYNYTSW-UHFFFAOYSA-N
- SCHEMBL10655399
- 3-(Fluoromethyl)benzoicacid
- 3-fluoromethyl-benzoic acid
-
- Inchi: 1S/C8H7FO2/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5H2,(H,10,11)
- InChI Key: MZBVPNDZYNYTSW-UHFFFAOYSA-N
- SMILES: FCC1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 154.04300762g/mol
- Monoisotopic Mass: 154.04300762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3Ų
Benzoic acid, 3-(fluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AD82338-50mg |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 50mg |
$335.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-100mg |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 100mg |
$484.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-250mg |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 250mg |
$674.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-500mg |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 500mg |
$1045.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-1g |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 1g |
$1329.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-2.5g |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 2.5g |
$2570.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-5g |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 5g |
$3785.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-10g |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 10g |
$5597.00 | 2024-04-19 | |
| Enamine | EN300-701501-0.05g |
3-(fluoromethyl)benzoic acid |
89540-19-2 | 95% | 0.05g |
$285.0 | 2023-05-24 | |
| Enamine | EN300-701501-0.1g |
3-(fluoromethyl)benzoic acid |
89540-19-2 | 95% | 0.1g |
$426.0 | 2023-05-24 |
Benzoic acid, 3-(fluoromethyl)- Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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